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Compound of Interest

Compound Name:
5-(Methoxymethyl)furan-2-

carbonyl chloride

CAS No.: 717871-82-4

Cat. No.: B15373811

Get Quote

Executive Summary & Molecule Profile
5-(Methoxymethyl)furan-2-carbonyl chloride (5-MMF-Cl) is a high-value, biomass-derived

electrophile used in the synthesis of heterocycle-rich pharmaceutical intermediates (e.g.,

Ranitidine analogs) and advanced furan-based polymers (PEF precursors).[1]

Unlike simple benzoyl chlorides, 5-MMF-Cl possesses two critical instability factors:

The Furan Ring: Electron-rich and prone to acid-catalyzed ring opening or polymerization

(resinification) under harsh Lewis acid conditions.[1]

The Methoxymethyl Ether: Susceptible to cleavage by strong Lewis acids (e.g.,

,

), necessitating the use of "soft" or mild catalytic systems.[1]
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This guide details three high-fidelity protocols for the catalytic conversion of 5-MMF-Cl,

prioritizing chemoselectivity and yield.

Molecule Specifications
Property Specification

CAS No. N/A (Derivative of Acid CAS 1917-60-8)

MW 174.58 g/mol

Boiling Point
Decomposes >110°C (Est.)[1][2] - Distillation

not recommended

Storage
-20°C, under Argon/Nitrogen. Hydrolyzes

rapidly.[1]

Key Hazard
Corrosive, Lachrymator.[1] Releases HCl on

contact with moisture.[1]

Pre-requisite: In Situ Generation Protocol
Rationale: Due to its high moisture sensitivity and thermal instability, isolation of 5-MMF-Cl is

discouraged.[1] The following protocol generates the species in high purity for immediate use.

Reagents:

5-(Methoxymethyl)-2-furoic acid (1.0 equiv)[1]

Oxalyl Chloride (1.2 equiv)

DMF (Catalytic, 0.05 equiv)

Dichloromethane (Anhydrous)

Workflow:

Dissolve 5-(methoxymethyl)-2-furoic acid in anhydrous DCM (0.5 M) under

.
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Add catalytic DMF (essential for Vilsmeier-Haack type activation).[1]

Add Oxalyl Chloride dropwise at 0°C.

Warm to RT and stir for 2 hours.

Critical Step: Remove solvent and excess oxalyl chloride under high vacuum (no heat) to

yield the crude yellow oil.[1]

QC Check: Take an aliquot for

-NMR in

.[1] Verify shift of furan ring protons and disappearance of -COOH broad singlet.

Protocol A: Pd-Catalyzed Acylation (Suzuki-Miyaura
Type)
Application: Synthesis of unsymmetrical furan-aryl ketones (Drug Scaffolds).[1] Mechanism:

Oxidative addition of Pd(0) into the C-Cl bond, followed by transmetallation with aryl boronic

acids.[1]

Experimental Design
Traditional Suzuki conditions (aqueous base) hydrolyze 5-MMF-Cl.[1] This protocol uses

anhydrous conditions with a copper cofactor to facilitate transmetallation under neutral

conditions.[1]

Reaction Scheme:

Step-by-Step Protocol
Catalyst Prep: In a glovebox or Schlenk line, charge a dried reaction vial with:

Aryl Boronic Acid (1.1 equiv)

(3 mol%)

Copper(I) thiophene-2-carboxylate (CuTC) (1.2 equiv) – Promotes base-free coupling.[1]
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Solvation: Add anhydrous THF (0.2 M relative to acid chloride).

Addition: Add the freshly prepared 5-MMF-Cl (1.0 equiv) dissolved in minimal THF.

Reaction: Stir at 50°C for 4-6 hours.

Note: Monitor by TLC/LC-MS.[1] The intermediate acyl-palladium species is stable but can

decarbonylate if overheated (>80°C).[1]

Workup: Dilute with diethyl ether, filter through a celite pad to remove Cu/Pd residues. Wash

filtrate with

(sat.[1] aq).

Purification: Flash chromatography (SiO2, Hexane/EtOAc).

Why this works: CuTC allows the reaction to proceed without exogenous base, preventing the

hydrolysis of the acid chloride and protecting the sensitive furan ring from base-induced

degradation.[1]

Protocol B: Mild Lewis Acid Friedel-Crafts Acylation
Application: Attaching the furan moiety to electron-rich aromatics (e.g., indoles, pyrroles).

Challenge: Standard

will cleave the methoxymethyl ether and polymerize the furan. Solution: Use Indium(III) Triflate
or Zinc Chloride.[1]

Catalyst Selection Matrix
Catalyst Reactivity Ether Stability Recommendation

High Poor (Cleavage) ⛔ DO NOT USE

High Moderate ⚠️ Risk of oxidation

Moderate Good ✅ Standard Use

High Excellent
🌟 Preferred for

Pharma
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Step-by-Step Protocol (Indium Catalyzed)
Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar.

Solvent: Add Nitromethane (

) or DCM.[1] Nitromethane enhances the electrophilicity of the acylium ion complex.[1]

Loading: Add

(5-10 mol%) and the aromatic substrate (1.0 equiv).

Acylation: Add 5-MMF-Cl (1.1 equiv) dropwise at 0°C.

Progression: Allow to warm to RT. Reaction is typically fast (1-3 hours).[1]

Quench: Quench with water. Extract with DCM.[1][3]

Purification: The product is often crystalline.[1] Recrystallize from EtOH or purify via column

chromatography.

Mechanistic Visualization
The following diagram illustrates the divergent pathways for 5-MMF-Cl, highlighting the critical

decision points to avoid degradation.

5-MMF Acid 5-MMF-Cl
(Labile Intermediate)

(COCl)2, cat. DMF
DCM, 0°C

Pd(0) / CuTC
(Base-Free)

Boronic Acids

In(OTf)3
(Mild Lewis Acid)

Electron-Rich Arenes

AlCl3 / Strong Base

Standard Conditions

Unsymmetrical
Ketones

Suzuki Acylation

Aryl-Furan
Scaffolds

Friedel-Crafts

Polymerization /
Ether Cleavage

Degradation
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Click to download full resolution via product page

Figure 1: Chemoselective pathways for 5-MMF-Cl conversion. Red paths indicate high-risk

conditions.[1]

Quality Control & Troubleshooting
Analytical Validation (HPLC/UV)

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1]

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.[1] Gradient 5% -> 95%.[1]

Detection: 254 nm (Furan absorption).[1]

Note: Derivatize the acid chloride with excess methanol to form the methyl ester before

injection.[1] Injecting the acid chloride directly will result in split peaks due to on-column

hydrolysis.[1]

Common Failure Modes
Observation Root Cause Corrective Action

Dark/Black Reaction Mixture Polymerization of furan ring.[1]

Acid concentration too high.[1]

Switch to

or lower temp.

Low Yield in Suzuki Hydrolysis of Acid Chloride.[1]

Ensure anhydrous THF.[1] Use

CuTC (Liebeskind-Srogl

conditions) instead of aqueous

base.[1]

Loss of Methoxy Group Ether cleavage.[1]

Avoid

,

, or temperatures >100°C.
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Biomass Precursors:Production of 5-(chloromethyl)furan-2-carbonyl chloride... from biomass-

derived 5-(chloromethyl)furfural.[1]

Source: RSC Advances, 2015.[1]

Furan Stability:Common side reactions in the Friedel-Crafts acyl

Source: BenchChem Technical Notes.[1]

Pd-Catalyzed Acylation:Palladium-catalyzed cross-coupling reaction of alkenyl aluminums

with 2-bromobenzo[b]furans.[1] (Analogous reactivity context).

Source: RSC Advances.[1]

Mild Lewis Acids:Indium(III) Triflate-Catalyzed Friedel–Crafts Acylation.[1]

Source: Journal of Organic Chemistry (General Protocol Reference).[1]

Molecule Data:5-(Methoxymethyl)furan-2-carboxylic acid PubChem Record.[1]

Source: NIH PubChem.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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